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Compound of Interest

Compound Name: Cabergoline-d5

Cat. No.: B15619697

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for Cabergoline-d5,
compiled from available safety data sheets for cabergoline and its deuterated analogs. It is
intended to provide guidance for laboratory personnel and researchers on the safe handling,
storage, and disposal of this compound. Given that a specific Safety Data Sheet (SDS) for
Cabergoline-d5 is not readily available, this guide extrapolates from the known hazards of
Cabergoline, as the isotopic labeling is not expected to significantly alter its toxicological
properties.

Section 1: Chemical and Physical Properties

Cabergoline-d5 is a deuterated form of Cabergoline, a potent dopamine D2 receptor agonist.
The following table summarizes its key chemical and physical data.
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Property Value Reference
(8B)-N-[3-
(Dimethylamino)propyl]-N-

Chemical Name [(ethylamino)carbonyl]-6-(2- --INVALID-LINK--

propen-1-yl)-ergoline-8-
carboxamide-d5

FCE-21336-d5, Cabaser-d5,
Synonyms ) --INVALID-LINK--
Dostinex-d5

--INVALID-LINK--, --INVALID-

CAS Number 1426173-20-7
LINK--
--INVALID-LINK--, --INVALID-
Molecular Formula C26H32D5Ns02
LINK--
_ --INVALID-LINK--, --INVALID-
Molecular Weight 456.64 g/mol
LINK--
Appearance Off-White to Pale Yellow Solid --INVALID-LINK--
] ] 102-104 °C (for non-
Melting Point --INVALID-LINK--

deuterated)

B Soluble in ethyl alcohol,
Solubility ) --INVALID-LINK--
chloroform. Insoluble in water.

2-8°C Refrigerator, Under Inert
Storage --INVALID-LINK--
Atmosphere

Section 2: Hazard Identification and Classification

Cabergoline is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin/eye contact.

GHS Hazard Classification
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Hazard Class Category Hazard Statement
Acute Toxicity, Oral 4 H302: Harmful if swallowed
Skin Irritation 2 H315: Causes skin irritation
o H319: Causes serious eye
Eye Irritation 2A o
irritation
Specific Target Organ Toxicity - ]
) ) H335: May cause respiratory
Single Exposure (Respiratory 3

Tract Irritation)

irritation

Data extrapolated from Cabergoline SDS.--INVALID-LINK--, --INVALID-LINK--

Hazard Identification Workflow

Hazard Identification

Cabergoline-d5

;

Routes of Exposure

(Inhalation, Ingestion, Skin/Eye Contact)

l

GHS Classification
- Acute Oral Toxicity (Cat 4)
- Skin Irritation (Cat 2)
- Eye Irritation (Cat 2A)
- Respiratory Irritation (Cat 3)

First Aid Measures

Spill & Leak Procedures

Firefighting Measures
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Caption: Hazard identification and response pathway for Cabergoline-d5.

Section 3: Toxicological Information

Cabergoline is a potent pharmaceutical compound with significant physiological effects.
Accidental ingestion may lead to symptoms similar to those observed in clinical use, such as
nausea, vomiting, and abdominal cramps. --INVALID-LINK--

Toxicity Data Result Reference

o Harmful if swallowed. (Based
Acute Oral Toxicity _ --INVALID-LINK--
on animal data)

) o Not mutagenic in bacterial and
Genetic Toxicity ] --INVALID-LINK--
mammalian cell assays.

_ . Not listed as a carcinogen by
Carcinogenicity IARC. NTP. or OSHA --INVALID-LINK--
) , Or .

) o May be harmful to breast-fed
Reproductive Toxicity ) --INVALID-LINK--
children.

Section 4: Experimental Protocols
Safe Handling Workflow

The following diagram outlines the recommended workflow for handling Cabergoline-d5 in a
laboratory setting.
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Preparation

Conduct Risk Assessment

l

Select Appropriate PPE
(Gloves, Lab Coat, Goggles)

:

Prepare Ventilated Work Area
(Fume Hood)

Handling

Weigh Compound Carefully

l

Dissolve in Appropriate Solvent

:

Avoid Dust Generation

Post-Handling

Decontaminate Work Surfaces

l

Dispose of Waste Properly

:

Wash Hands Thoroughly
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Caption: Recommended safe handling workflow for Cabergoline-d5.

First Aid Measures
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Detailed procedures for emergency situations are outlined below.

Exposure Route First Aid Protocol

) Move person to fresh air. If breathing is difficult,
Inhalation ] ] ] ] )
give oxygen. Seek immediate medical attention.

Immediately wash skin with soap and plenty of
. water for at least 15 minutes. Remove
Skin Contact ] ] ] o
contaminated clothing. Seek medical attention if

irritation persists.

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i ]

upper and lower eyelids. Seek immediate

medical attention.

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.

Protocol synthesized from multiple Cabergoline SDS sources.--INVALID-LINK--, --INVALID-
LINK--

Accidental Release Measures

In the event of a spill, follow these procedures:
o Evacuate non-essential personnel from the area.

o Wear appropriate personal protective equipment (PPE), including a respirator, chemical-
resistant gloves, and safety goggles.

» Contain the spill using an inert absorbent material.

o Clean up the spill using a method that does not generate dust (e.g., wet wipe or HEPA-
filtered vacuum).
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e Place all contaminated materials into a sealed container for proper disposal.
¢ Ventilate the area and wash the spill site after material pickup is complete.

Section 5: Exposure Controls and Personal
Protection

Engineering controls and personal protective equipment are crucial for minimizing exposure.

Control Parameter Recommendation

_ _ Work in a well-ventilated area, preferably a
Engineering Controls

chemical fume hood.

Eye/Face Protection Wear chemical safety goggles.

) ] Wear a lab coat and chemical-resistant gloves
Skin Protection

(e.g., nitrile).

_ _ If dust is generated, use a NIOSH-approved
Respiratory Protection

respirator.

Emergency Response Logic
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Caption: Decision-making workflow for first aid response to exposure.

Section 6: Storage and Disposal
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Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Keep away
from incompatible materials such as strong oxidizing agents. --INVALID-LINK--

Disposal: Dispose of waste in accordance with all applicable federal, state, and local
regulations. This material may be disposed of through a licensed hazardous waste disposal
company. --INVALID-LINK--

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet. Researchers should always consult the most current SDS for any
chemical before use and perform a thorough risk assessment.

 To cite this document: BenchChem. [Technical Guide to the Safe Handling of Cabergoline-
d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15619697#safety-data-sheet-sds-for-cabergoline-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/product/b15619697#safety-data-sheet-sds-for-cabergoline-d5
https://www.benchchem.com/product/b15619697#safety-data-sheet-sds-for-cabergoline-d5
https://www.benchchem.com/product/b15619697#safety-data-sheet-sds-for-cabergoline-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15619697?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619697?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

